ethyl 3-amino-6-methoxythieno[2,3-b]quinoline-2-carboxylate

• IUPAC Name: ethyl 3-amino-6-methoxythieno[2,3-b]quinoline-2-carboxylate
• InChI: InChI=1S/C15H14N2O3S/c1-3-20-15(18)13-12(16)10-7-8-6-9(19-2)4-5-11(8)17-14(10)21-13/h4-7H,3,16H2,1-2H3
• InChI Key: UOXTWRFFWANDNP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(S1)N=C3C=CC(=CC3=C2)OC)N
• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol

Description

Ethyl 3-amino-6-methoxythieno[2,3-b]quinoline-2-carboxylate, also known as EMAQTQ, is a synthetic compound that belongs to the class of quinoline derivatives. It has attracted attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Synthesis and Chemical Reactions

Ethyl 3-amino-6-methoxythieno[2,3-b]quinoline-2-carboxylate is a key intermediate in the synthesis of various heterocyclic compounds. For instance, it was used in the synthesis of pyrrolo[1″,2″:1′,6′]pyrazino-[2′, 3′: 4, 5]thieno[2, 3-b]quinolines, a new fused pyrazine ring system, as described by Bakhite et al. (1995) (Bakhite, E. A., et al., 1995). Similarly, Awad et al. (1991) utilized it for the synthesis of novel heterocyclo-thieno[2,3-b]quinoline derivatives (Awad, I., et al., 1991).

Pharmaceutical Intermediates

This compound serves as an important intermediate in pharmaceutical synthesis. Bänziger et al. (2000) presented a large-scale synthesis method for a related compound, 6-methoxy-1-propyl-1,2,3,4,4a,5,10,10a-octahydrobenzo[g]quinoline-3-carboxylic acid methyl ester, which is a key intermediate for pharmaceutically active compounds (Bänziger, M., et al., 2000).

Optical and Electronic Applications

This compound has been explored for its potential in optical and electronic applications. Elkanzi et al. (2020) synthesized a novel derivative and analyzed its suitability for organic photodiodes, highlighting its remarkable optical behavior and potential for manufacturing nanostructured films (Elkanzi, N. A. A., et al., 2020).

Biomedical Research

In biomedical research, derivatives of this compound have been studied for their potential in inhibiting acetylcholinesterase and blocking cell calcium signals, which could offer neuroprotection against calcium overload and free radicals, as found by Marco-Contelles et al. (2006) (Marco-Contelles, J., et al., 2006).